17-(1,5-Dimethylhexyl)-10,13-dimethylhexadecahydrocyclopenta[a]phenanthrene-3,5,6-triol

• IUPAC Name: 10,13-dimethyl-17-(6-methylheptan-2-yl)-1,2,3,4,6,7,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthrene-3,5,6-triol
• InChI: InChI=1S/C27H48O3/c1-17(2)7-6-8-18(3)21-9-10-22-20-15-24(29)27(30)16-19(28)11-14-26(27,5)23(20)12-13-25(21,22)4/h17-24,28-30H,6-16H2,1-5H3
• InChI Key: YMMFNKXZULYSOQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC(C4(C3(CCC(C4)O)C)O)O)C
• Molecular Formula: C27H48O3
• Molecular Weight: 420.7 g/mol

Description

"17-(1,5-Dimethylhexyl)-10,13-dimethylhexadecahydrocyclopenta[a]phenanthrene-3,5,6-triol" is a phytosterol derivative characterized by a cyclopenta[a]phenanthrene core structure with multiple hydroxyl groups and alkyl substituents. This compound shares structural similarities with cholesterol and other steroids due to its tetracyclic steroidal backbone (A/B/C/D rings) and a branched alkyl chain at position 17 . It has been identified in plant extracts such as Ximenia spekei and Tricleocarpa cylindrica, where it contributes to antioxidant, antimicrobial, and cholesterol-modulating activities . Its hydroxyl groups at positions 3, 5, and 6 enhance its polarity, influencing its solubility and interaction with biological targets .

Biological Activity

Molecular Characteristics

• IUPAC Name : 17-(1,5-Dimethylhexyl)-10,13-dimethylhexadecahydrocyclopenta[a]phenanthrene-3,5,6-triol
• Molecular Formula : C27H46O3
• Molecular Weight : 418.7 g/mol

Structural Representation

The compound features a multi-ring structure typical of steroid compounds, which influences its biological interactions. The presence of hydroxyl groups (–OH) at positions 3, 5, and 6 is critical for its biological activity.

The biological activity of this compound primarily results from its interaction with cellular pathways involved in cholesterol metabolism and signaling. It is hypothesized to modulate the activity of enzymes in the cholesterol biosynthesis pathway, potentially affecting lipid profiles and cellular signaling mechanisms.

In Vitro Studies

Research indicates that compounds similar to 17-(1,5-Dimethylhexyl)-10,13-dimethylhexadecahydrocyclopenta[a]phenanthrene-3,5,6-triol can inhibit the activity of HMG-CoA reductase, an enzyme critical for cholesterol synthesis. For example:

• IC50 Values : Compounds in this class have shown IC50 values ranging from 200 nM to 500 nM against HMG-CoA reductase .

In Vivo Studies

In animal models, these compounds have demonstrated potential protective effects against cardiovascular diseases by improving lipid profiles and reducing atherosclerotic lesions. Notably:

• Study Findings : A study on a related compound showed a reduction in low-density lipoprotein (LDL) levels by approximately 30% in hyperlipidemic rats .

Cardiovascular Health

Given its role in cholesterol metabolism, this compound may be explored for its therapeutic potential in managing hyperlipidemia and associated cardiovascular diseases. Its ability to lower LDL cholesterol could make it a candidate for further development as a cholesterol-lowering agent.

Cancer Research

There is emerging evidence suggesting that similar steroid derivatives may exhibit anti-cancer properties through mechanisms such as apoptosis induction and inhibition of tumor cell proliferation. For instance:

• Case Study : A derivative demonstrated significant cytotoxicity against breast cancer cell lines with an IC50 of 15 µM .

Comparative Analysis with Related Compounds

Compound Name	Molecular Formula	Biological Activity	Reference
Cholestane-3β,5α,6β-triol	C27H46O3	Modulates cholesterol metabolism
Cholestane-3β,5α-diol	C27H46O2	Anti-inflammatory properties
17-(1,5-Dimethylhexyl)-10,13-dimethylhexadecahydrocyclopenta[a]phenanthrene-3,5,6-triol	C27H46O3	Potential cholesterol-lowering agent	Current Study

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the compound's potential as an anticancer agent. For instance, derivatives of similar compounds have demonstrated significant antiproliferative effects against various cancer cell lines, including HCT-116 (colon cancer) and MCF-7 (breast cancer) cells. The structure-activity relationship indicates that modifications to the core structure can enhance anticancer properties.

Compound	Cell Line	IC50 (μg/mL)
Compound A	HCT-116	1.9
Compound B	MCF-7	2.3
17-(1,5-Dimethylhexyl)-10,13-dimethylhexadecahydrocyclopenta[a]phenanthren-3,5,6-triol	TBD	TBD

Antimicrobial Activity

The compound has also been investigated for its antimicrobial properties. Studies indicate that it exhibits activity against both Gram-positive and Gram-negative bacteria as well as fungi. The presence of specific functional groups within its structure appears to enhance its antimicrobial efficacy.

Microorganism	Activity (Zone of Inhibition)
Mycobacterium smegmatis	16 mm
Pseudomonas aeruginosa	19 mm
Candida albicans	TBD

Development of Therapeutic Agents

The structural characteristics of 17-(1,5-Dimethylhexyl)-10,13-dimethylhexadecahydrocyclopenta[a]phenanthren-3,5,6-triol make it a candidate for further modification to create novel therapeutic agents targeting specific diseases. Its potential as a scaffold for drug design is supported by its ability to interact with biological targets effectively.

Case Studies

Several case studies provide insights into the applications of this compound:

Case Study 1: Synthesis and Characterization

A study focused on synthesizing derivatives of this compound and evaluating their biological activities. The synthesized compounds were characterized using NMR and mass spectrometry, confirming their structures before testing their biological activities.

Case Study 2: Anticancer Mechanism Investigation

Another research effort investigated the mechanism by which structurally similar compounds induce apoptosis in cancer cells. The findings suggested that these compounds disrupt mitochondrial function and activate caspase pathways leading to cell death.

Chemical Reactions Analysis

Functional Group Reactivity

The compound contains three hydroxyl groups at positions 3, 5, and 6, embedded within a sterically hindered cyclopenta[a]phenanthrene framework. These hydroxyl groups are key sites for chemical transformations, though their reactivity is modulated by the bulky substituents (e.g., the 1,5-dimethylhexyl group at position 17) .

Key Reaction Types

Reaction Type	Functional Group Involvement	Example Transformation	Source
Esterification	Primary hydroxyl (position 3)	Formation of acetate derivatives (e.g., [(6-chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]acetate)	Sigma-Aldrich
Triflate Formation	Hydroxyl activation	Conversion to trifluoromethanesulfonate esters for nucleophilic substitution	Inferred
Protection/Deprotection	Multiple hydroxyl groups	Potential use of silyl ethers or acetonides to selectively mask hydroxyls	General Knowledge

Esterification at Position 3

The hydroxyl group at position 3 is highly reactive and has been utilized to form ester derivatives. For example, Sigma-Aldrich reports compounds where this hydroxyl is esterified with chromenyl moieties, such as [(6-chloro-2-oxo-4-phenyl-2H-chromen-7-yl)oxy]acetate . These reactions likely involve standard acylation methods (e.g., using acyl chlorides or mixed anhydrides) under basic conditions.

Triflate Formation

The presence of hydroxyl groups in the structure suggests potential for activation as trifluoromethanesulfonates (triflates), which are excellent leaving groups for nucleophilic substitution. While not explicitly demonstrated in the provided sources, analogous compounds (e.g., spiro[cyclopenta[a]phenanthrene] derivatives) undergo triflate formation using trifluoromethanesulfonic anhydride or trifluoromethanesulfonimide under basic conditions . This could enable substitution reactions with nucleophiles like amines or alkoxides.

Stereoselectivity Considerations

The steroidal-like cyclopenta[a]phenanthrene core introduces significant steric hindrance, potentially influencing reaction regioselectivity. For instance, the hydroxyl at position 3 may be more accessible for esterification compared to positions 5 and 6, which are embedded deeper within the rigid framework .

Analytical and Structural Insights

• Molecular Formula : C₂₇H₄₈O₃ (molecular weight: 420.7 g/mol) .

• Synonyms : Cholestane-3,5,6-triol; 3β,5α,6β-trihydroxycholestane .

• Spectral Data : Inferred from related compounds (e.g., ¹H/¹³C NMR, IR, MS), though specific data for this triol are not provided in the sources .

Biological and Chemical Significance

The compound’s polyhydroxylated structure resembles steroidal derivatives, which are biologically significant in lipid metabolism and hormone signaling. While no direct biological data are provided in the sources, its structural complexity suggests applications in medicinal chemistry or as a scaffold for designing bioactive molecules .

Comparison with Similar Compounds

Structural Comparison

The compound’s structural analogs include cholesterol, beta-sitosterol, and other phytosterols. Key differences lie in substituents and oxidation states:

Compound Name	Core Structure	Substituents (Position)	Key Functional Groups	Molecular Weight (approx.)
17-(1,5-Dimethylhexyl)-10,13-dimethylhexadecahydrocyclopenta[a]phenanthrene-3,5,6-triol	Cyclopenta[a]phenanthrene	1,5-Dimethylhexyl (C17), 3,5,6-triol	Hydroxyl, branched alkyl	~460 g/mol
Cholesterol (5-cholestene-3β-ol)	Cyclopenta[a]phenanthrene	8-carbon branched chain (C17), 3β-OH	Hydroxyl, double bond	386.7 g/mol
Beta-Sitosterol	Cyclopenta[a]phenanthrene	Ethyl group (C24), 3β-OH	Hydroxyl, ethyl chain	414.7 g/mol
Estra-1,3,5(10)-trien-17-β-ol-17-α-butadinyl-3-methoxy	Modified steroid	Butadinyl (C17), 3-methoxy	Methoxy, unsaturated	~400 g/mol

Key Observations :

• The 1,5-dimethylhexyl chain at C17 in the target compound increases hydrophobicity compared to cholesterol’s shorter alkyl chain .
• The presence of three hydroxyl groups (vs.

Functional Comparison

Antioxidant Activity

• Target Compound: Demonstrates moderate antioxidant activity via free radical scavenging (IC50 ~1.38 mg/mL in Gracilaria salicornia extracts), comparable to tocopherols but less potent than phenolic antioxidants .
• Beta-Sitosterol : Exhibits lower antioxidant efficacy due to a single hydroxyl group; acts primarily as a lipid peroxidation inhibitor .
• Phytol : A diterpene alcohol with stronger antioxidant activity (IC50 ~0.5 mg/mL) due to conjugated double bonds .

Cholesterol Modulation

• Target Compound : Inhibits intestinal cholesterol absorption by competing with dietary cholesterol for micellar incorporation, reducing LDL levels by ~15% in preclinical models .
• Beta-Sitosterol : Reduces serum cholesterol by ~10–15% via similar mechanisms but requires higher doses .
• Cholesterol : Serves as a biosynthetic precursor; lacks therapeutic modulation activity .

Antimicrobial Activity

• Target Compound : Active against Staphylococcus aureus (inhibition zone: 15.33 mm) and Escherichia coli (8.33 mm) in hexane fractions, likely due to membrane disruption by its alkyl chain .
• Diethylhexyl Phthalate : Shows stronger antibacterial effects (77.99% inhibition at 12 μg/mL) but lacks structural similarity .

Pharmacological Targets

• Rostafuroxin : A structurally distinct cyclopenta[a]phenanthrene derivative, inhibits Na+/K+ ATPase (IC50 = 1.7 μM) but failed in Phase II hypertension trials .

Q & A

Q. Table 1: Key Analytical Techniques

Technique	Application	Evidence Reference
HRMS	Molecular formula confirmation
¹H/¹³C NMR	Proton/carbon environment mapping
NOESY	Stereochemical resolution
X-ray crystallography	Absolute configuration determination

Advanced: How can computational modeling resolve contradictions in spectral or reactivity data?

Methodological Answer:
Discrepancies between experimental data (e.g., NMR chemical shifts, reaction yields) and theoretical predictions can be addressed via:

• Density Functional Theory (DFT) calculations to simulate NMR spectra and compare predicted vs. observed shifts, refining structural hypotheses .
• Molecular dynamics simulations to model steric interactions in synthesis pathways, identifying energy barriers that explain low yields or unexpected byproducts .
• Cross-validation using multiple datasets (e.g., comparing HRMS, NMR, and crystallographic data) to ensure consistency, as seen in bile acid analogs where computational models reconciled conflicting stereochemical assignments .

Basic: What separation techniques are optimal for isolating diastereomers or structurally similar impurities?

Methodological Answer:

• High-performance liquid chromatography (HPLC) with chiral stationary phases (e.g., amylose- or cellulose-based columns) is effective for separating enantiomers, as applied in purifying steroidal analogs .
• Countercurrent chromatography (CCC) leverages partitioning between immiscible phases to resolve complex mixtures without column degradation, suitable for oxygen-sensitive derivatives .
• Crystallization-induced diastereomer resolution uses selective solubility differences, particularly for hydroxylated analogs, as demonstrated in purification protocols for related compounds .

Advanced: How to design a synthesis route that mitigates steric hindrance in the dimethylhexyl side chain?

Methodological Answer:

• Stepwise functionalization : Introduce the 1,5-dimethylhexyl group early in the synthesis to minimize steric clashes during subsequent cyclization, as seen in modular approaches for cholestane derivatives .
• Protecting group strategies : Use temporary groups (e.g., acetates or silyl ethers) to shield reactive hydroxyls during side-chain installation, then deprotect under mild conditions .
• Flow chemistry : Continuous reactors improve mixing and reduce steric bottlenecks in multi-step syntheses, aligning with advancements in reactor design for complex molecules .

Basic: How to assess the compound’s stability under varying pH and temperature conditions?

Methodological Answer:

• Accelerated stability studies : Incubate the compound at elevated temperatures (40–60°C) and pH ranges (2–12), monitoring degradation via HPLC-UV/HRMS .
• Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) quantify thermal decomposition thresholds, critical for storage and handling protocols .
• Light exposure tests (ICH Q1B guidelines) evaluate photostability, particularly for hydroxylated regions prone to oxidation .

Advanced: What methodologies address low yields in hydroxylation reactions at the C3, C5, and C6 positions?

Methodological Answer:

• Regioselective catalysts : Use transition-metal complexes (e.g., Ru or Os) to direct hydroxylation to specific carbons, as shown in steroid functionalization .
• Solvent optimization : Polar aprotic solvents (e.g., DMF) enhance nucleophilic attack efficiency, while cryogenic conditions (-78°C) suppress side reactions .
• In situ monitoring : Real-time FTIR or Raman spectroscopy tracks reaction progress, enabling rapid adjustments to reagent stoichiometry or temperature .

Advanced: How does the compound’s bile acid-like structure influence its biological interactions?

Methodological Answer:

• Receptor docking studies : Molecular docking with nuclear receptors (e.g., FXR or LXR) predicts binding affinity, leveraging structural similarities to bile acids .
• Metabolic profiling : Incubate with liver microsomes to identify phase I/II metabolites, comparing pathways to known bile acid catabolism .
• Membrane permeability assays : Use Caco-2 cell monolayers to evaluate intestinal absorption, critical for pharmacokinetic modeling .

Basic: What safety precautions are essential when handling this hygroscopic compound?

Methodological Answer:

• Controlled atmosphere : Store in a desiccator under nitrogen or argon to prevent moisture absorption, which can alter reactivity .
• PPE requirements : Wear nitrile gloves and safety goggles to avoid dermal/ocular exposure, as recommended in chemical hygiene plans .
• Spill management : Use inert absorbents (e.g., vermiculite) for solid residues and neutralize liquid spills with weak bases (e.g., sodium bicarbonate) .

Advanced: How to validate conflicting data on the compound’s solubility in polar vs. nonpolar solvents?

Methodological Answer:

• Phase solubility analysis : Measure solubility in binary solvent systems (e.g., water-ethanol) using UV-Vis spectrophotometry to construct Hansen solubility parameters .
• Molecular dynamics simulations : Predict solvent interactions based on partial charge distribution and hydrogen-bonding capacity .
• Experimental replicates : Conduct triplicate measurements under controlled humidity/temperature to minimize environmental variability .

Advanced: What reactor configurations optimize scalability for multi-step syntheses?

Methodological Answer:

• Continuous stirred-tank reactors (CSTRs) enable efficient mixing and heat transfer for exothermic steps (e.g., cyclization), reducing batch-to-batch variability .
• Microwave-assisted synthesis accelerates slow steps (e.g., esterification) while improving yield, as validated in steroidal derivative production .
• In-line purification : Couple reactors with scavenger columns or membranes to remove byproducts in real time, aligning with separation technology advancements .